3-{4-[(Trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid

• CAS No.: 21101-67-7
• Molecular Formula: C10H7F3O2S
• Molecular Weight: 248.22 g/mol
• IUPAC Name: 3-[4-(trifluoromethylsulfanyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C10H7F3O2S/c11-10(12,13)16-8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)
• InChI Key: UNRRBIKDFCHNDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)O)SC(F)(F)F

Description

3-{4-[(Trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid is a useful research compound. Its molecular formula is C10H7F3O2S and its molecular weight is 248.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.42 g (26.3 mmol) 4-trifluoromethylsulfanyl-benzaldehyde, 3.12 g (30.0 mmol) malonic acid, 0.26 g (3.0 mmol) piperidine and 12.0 ml pyridine was kept at reflux temperature until carbon dioxide development ceased (5 h). The reaction mixture was poured into a solution of 50 ml ice water and 15 ml 6N HCl. The precipitate was isolated, washed with water, then with n-heptane and dried at 50° C. Yield: 5.9 g (85%) 3-(4-Trifluoromethylsulfanyl-phenyl)-acrylic acid.